Cas no 148961-81-3 (2-Tributylstannylbenzobfuran)

• Product Name: 2-Tributylstannylbenzobfuran
• CAS No: 148961-81-3
• MF: C₂₀H₃₂OSn
• MW: 407.177485466003
• MDL: MFCD01319066
• CID: 1067106
• PubChem ID: 3825856
• Update Time: 2025-05-24

2-Tributylstannylbenzobfuran Chemical and Physical Properties

Names and Identifiers

• 2-Tributylstannylbenzo[b]furan
• 1-benzofuran-2-yltributylstannane
• AC1MY440
• AG-A-45865
• CTK6D4294
• MolPort-003-991-067
• SureCN1096886
• Benzofuran-2-yltributylstannane
• 1-benzofuran-2-yl(tributyl)stannane
• C20H32OSn
• benzo[b]furan-2-yl(tributyl)tin
• QNUISEYPCDPLDS-UHFFFAOYSA-N
• 4584AD
• AK311938
• 148961-81-3
• (1-benzofuran-2-yl)tributylstannane
• A910976
• SCHEMBL1096886
• YFA96181
• AKOS015839504
• AS-60126
• DTXSID70396942
• CS-0156004
• H11817
• 2-Tributylstannylbenzobfuran

• MDL： MFCD01319066
• Inchi： 1S/C8H5O.3C4H9.Sn/c1-2-4-8-7(3-1)5-6-9-8;3*1-3-4-2;/h1-5H;3*1,3-4H2,2H3;
• InChI Key： QNUISEYPCDPLDS-UHFFFAOYSA-N
• SMILES： [Sn](C1=CC2C=CC=CC=2O1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 408.147518g/mol
• Monoisotopic Mass: 408.147518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1

2-Tributylstannylbenzobfuran Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-Tributylstannylbenzobfuran

Introduction to 2-Tributylstannylbenzobfuran (CAS No. 148961-81-3)

2-Tributylstannylbenzobfuran, with the chemical formula C₂₃H₃₃SnO, is a specialized organotin compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, identified by its CAS number 148961-81-3, serves as a versatile intermediate in organic transformations, particularly in cross-coupling reactions and the synthesis of complex molecular architectures. Its unique structural features, combining a benzobfuran core with a tributylstannyl substituent, make it a valuable reagent in the development of novel therapeutic agents.

The benzobfuran moiety, characterized by its fused benzene and furan rings, is a common pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of the tributylstannyl group enhances the compound's reactivity, enabling it to participate in palladium-catalyzed coupling reactions, which are pivotal in constructing carbon-carbon bonds efficiently. These reactions are widely employed in the synthesis of natural products, agrochemicals, and pharmaceuticals.

In recent years, there has been a surge in research focused on the applications of organotin compounds like 2-Tributylstannylbenzobfuran in medicinal chemistry. One of the most notable areas is the development of antitumor agents. Studies have demonstrated that stannous compounds can exhibit cytotoxic effects on cancer cells by interfering with critical cellular processes such as DNA replication and oxidative stress regulation. The benzobfuran scaffold, when combined with tin-based moieties, has shown promise in preclinical trials for its ability to inhibit tumor growth and induce apoptosis.

Furthermore, the compound has been explored in the synthesis of metal-organic frameworks (MOFs) and supramolecular assemblies. The tributylstannyl group acts as a Lewis acidic center, facilitating coordination with various ligands and organic substrates. This property makes 2-Tributylstannylbenzobfuran a useful building block for designing novel materials with tailored properties. For instance, researchers have utilized this compound to create MOFs with enhanced stability and selectivity for gas storage or catalytic applications.

The pharmaceutical industry has also leveraged the reactivity of 2-Tributylstannylbenzobfuran in drug discovery programs. Its participation in Stille coupling reactions allows for the efficient introduction of aryl groups into biologically active molecules. This reaction is particularly valuable in modifying existing drug candidates to improve their pharmacokinetic profiles or target specificity. Recent advances in this area include the use of 2-Tributylstannylbenzobfuran to synthesize kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

From a synthetic chemistry perspective, 2-Tributylstannylbenzobfuran exemplifies the importance of functional group interconversion in modern drug development. The ability to convert stannyl intermediates into other reactive species has streamlined many synthetic pathways, reducing both cost and environmental impact. For example, palladium-catalyzed stannylation followed by cross-coupling reactions provides a concise route to complex heterocycles without excessive purification steps.

The safety and handling of 2-Tributylstannylbenzobfuran (CAS No. 148961-81-3) are also subjects of ongoing research. While organotin compounds are generally less toxic than their heavier congeners, proper protocols must be followed to minimize exposure risks during laboratory use. Advances in green chemistry have led to the development of more sustainable methods for synthesizing these compounds, including solvent-free reactions and catalytic systems that reduce waste generation.

In conclusion, 2-Tributylstannylbenzobfuran represents a fascinating intersection of organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing new therapeutics and materials. As our understanding of its applications grows, so too does its potential to contribute to advancements across multiple scientific disciplines.